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Compound of Interest

2-(3-Fluoro-benzyl)-piperidine
Compound Name:

hydrochloride
CAS No.: 1172356-91-0
Cat. No.: B1341341

Get Quote

Executive Summary & Compound Identity

This guide provides a comprehensive spectroscopic profile for 2-(3-Fluoro-benzyl)-piperidine
hydrochloride, a fluorinated piperidine derivative often utilized as a scaffold in the
development of NMDA receptor antagonists and monoamine reuptake inhibitors.

The data presented below synthesizes experimental values from structural analogs (e.g., 3-
fluorobenzyl alcohol, 2-benzylpiperidine) and chemometric prediction models. This profile
serves as a Quality Control (QC) Standard for researchers verifying the identity and purity of
synthesized or purchased lots (CAS: 1172356-91-0).

Compound Data
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Property Detail
2-[(3-Fluorophenyl)methyl]piperidine

IUPAC Name K pheny) Yilpip
hydrochloride

CAS Number 1172356-91-0

Molecular Formula

C1zH16FN[L][2][3][4][5][6] - HCI

Exact Mass (Free Base)

193.1267 Da

Exact Mass (Salt)

229.1034 Da

Key Structural Feature

meta-Fluoro substitution on the benzyl ring;

Chiral center at Piperidine-C2

Structural Analysis & Atom Numbering

To ensure accurate spectral assignment, we define the atom numbering system below. The

fluorine atom at the meta position (C-10) induces characteristic splitting patterns in both

H and

C NMR.

Key Interactions

F-C Coupling:
J_CF ~245 Hz (C10)
J_CF~21Hz (C9, C11)|!
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Figure 1: Atom numbering scheme used for NMR assignments. Note the proximity of F to C9
and C11.

Nuclear Magnetic Resonance (NMR) Profiling[7]
H NMR Data (400 MHz, DMSO-)

The hydrochloride salt formation leads to deshielding of protons adjacent to the nitrogen (H2,
H6) and the appearance of exchangeable ammonium protons.
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Expert Insight: The aromatic region (6.9-7.4 ppm) is diagnostic. Unlike unsubstituted
benzylpiperidine, the 3-Fluoro substituent creates a complex multiplet pattern rather than a
standard monosubstituted benzene pattern. The signal at ~7.0 ppm usually corresponds to the
proton ortho to the fluorine (C9/C11), showing characteristic H-F coupling.

C NMR Data (100 MHz, DMSO-)

Fluorine coupling (

) is the primary validation tool here.

Shift ( Coupling (
Carbon Assignment
» Ppm) » Hz)
C-F ipso carbon
C10 162.5
(Doublet).
uaternary benzylic
Cc8 140.1 Q Y Y
carbon.
meta-carbon (relative
C12 130.8
to F).
C13 125.4 para-carbon.
ortho-carbon
C9 116.2
(Doublet).
ortho-carbon
C11 1135
(Doublet).
Chiral center
Cc2 56.5 o
(Piperidine).
C6 44.8 - N-adjacent methylene.
C7 38.2 - Benzylic methylene.
Remaining ring
C3,C4,C5 21.0-28.0

carbons.
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F NMR (376 MHz, DMSO- )
. Shift

-112.5t0 -113.5 ppm.
o Multiplicity: Multiplet (decoupled: Singlet).

 Significance: A single peak confirms the absence of regioisomers (e.g., 2-fluoro or 4-fluoro
analogs, which typically appear at -118 ppm and -116 ppm, respectively).

Mass Spectrometry (MS) Profiling

Method: ESI+ or EI (70 eV). Molecular lon: [M+H]* = 194.13

Fragmentation Pathway (EI/ESI)

The fragmentation is dominated by

-cleavage of the piperidine ring and the stability of the benzyl cation.

Diagnostic Ratio

Molecular lon [M+H]+
m/z 194

- |Base Peak is typically m/z 84 (Piperidine ring)
- | or m/z 109 depending on ionization energy.

Loss of 3-F-Benzyl\ Formation of stable
(Neutral Loss 109) benzyl cation

Piperidinium lon 3-Fluorobenzyl Cation
(Ring Intact) (Tropylium analog)
m/z 84 m/z 109

urther fragmentation

i Ring Fission Fragments |

i m/z 56, 42 i
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Figure 2: Primary fragmentation pathways. The presence of m/z 109 confirms the fluorinated
benzyl moiety.

m/z Identity Diagnostic Value

194 [M+H]*+ Parent ion (ESI).

3-Fluorobenzyl cation.
109 [C7HeF]* Distinguishes from non-
fluorinated (m/z 91).

Piperidinium ion (Base peak in
84 [CsHioN]* El). Confirms unsubstituted
piperidine ring.[7]

Infrared (IR) Spectroscopy

Sampling: KBr Pellet or ATR (Solid HCI salt).

Wavenumber (cm~?) Vibration Mode Description

Broad, multiple bands

2400 - 3000 N-H* Stretch characteristic of amine salts
(@ammonium).
1580 - 1600 C=C Aromatic Ring breathing modes.
1440 - 1480 CHz Bend Piperidine ring scissoring.
Strong, sharp band. Critical for
1250 - 1270 C-F Stretch ] )
confirmation.
Characteristic of meta-
780, 690 C-H Out-of-plane

substituted benzene rings.

Experimental Verification Protocol

To validate a sample of 2-(3-Fluoro-benzyl)-piperidine HCI, follow this logic flow:
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Solubility Check: Dissolve 5 mg in 0.6 mL DMSO-

. (The HCI salt may be sparingly soluble in CDCls).

19F NMR Scan: Run a quick scan.

o Pass: Single peak at ~-113 ppm.

o Fail: Peaks at -116 ppm (para) or -118 ppm (ortho).

1H NMR Scan:

o Verify the integration ratio of Aromatic (4H) to Benzylic/Ring (11H total).

o Confirm the presence of the broad ammonium singlet >9.0 ppm to verify salt form.

MS Confirmation:

o Inject into MS (ESI+). Look for m/z 194.1.
o Apply collision energy (CID) to observe m/z 109 fragment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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